Cas no 54672-44-5 (4-(2,2-Difluorocyclopropyl)toluene)

4-(2,2-Difluorocyclopropyl)toluene structure
54672-44-5 structure
Product Name:4-(2,2-Difluorocyclopropyl)toluene
CAS No:54672-44-5
MF:C10H10F2
MW:168.183209896088
MDL:MFCD04972811
CID:820821
PubChem ID:25210513
Update Time:2025-04-19

4-(2,2-Difluorocyclopropyl)toluene Chemical and Physical Properties

Names and Identifiers

    • 1-(2,2-difluorocyclopropyl)-4-methylbenzene
    • 4-(2,2-Difluorocyclopropyl)toluene
    • 4-(2,2-DIFLUOROCYCLOPROPYL)-TOLUENE
    • 1,1-Difluor-2-p-tolylcyclopropan
    • 1-[2,2-bis(fluoranyl)cyclopropyl]-4-methyl-benzene
    • MDL: MFCD04972811
    • Inchi: 1S/C10H10F2/c1-7-2-4-8(5-3-7)9-6-10(9,11)12/h2-5,9H,6H2,1H3
    • InChI Key: VCYGRUJYOJHIQL-UHFFFAOYSA-N
    • SMILES: FC1(CC1C1C=CC(C)=CC=1)F

Computed Properties

  • Exact Mass: 168.07500
  • Monoisotopic Mass: 168.07505664g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.11760

4-(2,2-Difluorocyclopropyl)toluene Security Information

4-(2,2-Difluorocyclopropyl)toluene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-(2,2-Difluorocyclopropyl)toluene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB148528-1 g
4-(2,2-Difluorocyclopropyl)toluene, 98%; .
54672-44-5 98%
1g
€280.00 2023-05-09
abcr
AB148528-5 g
4-(2,2-Difluorocyclopropyl)toluene, 98%; .
54672-44-5 98%
5g
€760.00 2023-05-09
abcr
AB148528-1g
4-(2,2-Difluorocyclopropyl)toluene, 98%; .
54672-44-5 98%
1g
€265.00 2025-04-18
abcr
AB148528-5g
4-(2,2-Difluorocyclopropyl)toluene, 98%; .
54672-44-5 98%
5g
€650.00 2025-04-18
abcr
AB148528-10g
4-(2,2-Difluorocyclopropyl)toluene, 98%; .
54672-44-5 98%
10g
€1095.00 2025-04-18

4-(2,2-Difluorocyclopropyl)toluene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:54672-44-5)4-(2,2-Difluorocyclopropyl)toluene
Order Number:A830312
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:16
Price ($):157.0/385.0/649.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:54672-44-5)4-(2,2-Difluorocyclopropyl)toluene
A830312
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):157.0/385.0/649.0
Email